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Compound of Interest

Compound Name: LY 2033298

Cat. No.: B1675602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of LY 2033298, a selective positive allosteric modulator of the M4 muscarinic

acetylcholine receptor. Adherence to these guidelines is crucial for ensuring the accuracy and

reproducibility of experimental results.

Compound Information
LY 2033298 is a valuable research tool for studying the M4 muscarinic acetylcholine receptor

and its role in various physiological processes, including its potential as a therapeutic target for

psychiatric disorders.[1]

Chemical Properties:

Property Value Reference

Molecular Weight 311.79 g/mol [2][3]

Formula C₁₃H₁₄ClN₃O₂S [3]

CAS Number 886047-13-8 [3]

Purity ≥98% [3]

Appearance White to off-white solid [4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1675602?utm_src=pdf-interest
https://www.benchchem.com/product/b1675602?utm_src=pdf-body
https://www.benchchem.com/product/b1675602?utm_src=pdf-body
https://www.medchemexpress.com/ly-2033298.html
https://www.targetmol.com/compound/ly2033298
https://www.tocris.com/products/ly-2033298_7027
https://www.tocris.com/products/ly-2033298_7027
https://www.tocris.com/products/ly-2033298_7027
https://www.tocris.com/products/ly-2033298_7027
https://www.medchemexpress.com/ly-2033298.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Data:

Solvent Maximum Concentration Reference

DMSO 100 mM [3]

Ethanol 20 mM [3]

Required Materials and Equipment
Materials:

LY 2033298 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9%

Ethanol, absolute (≥99.5%)

Sterile, nuclease-free microcentrifuge tubes or cryovials

Pipette tips

Equipment:

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[2][5]

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Protocol 1: Preparation of a 100 mM DMSO Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of LY 2033298 in

DMSO.

Workflow Diagram:

Preparation

Storage

Weigh LY 2033298 Powder

Calculate Required DMSO Volume

Add DMSO to Powder

Dissolve Compound (Vortex/Sonicate)

Aliquot into Cryovials

Store at -20°C or -80°C

 

Thaw 100 mM DMSO Stock

Prepare Intermediate Dilutions in DMSO (if needed)

Dilute to Final Concentration in Aqueous Buffer/Medium

Mix Gently and Use Immediately

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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